Cas no 1526240-56-1 (2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine
• CAS No: 1526240-56-1
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6094777
• PubChem ID: 165751484
• Update Time: 2025-07-25

2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine
• 1526240-56-1
• EN300-1805301
• 2-[1-(4-tert-butylphenyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C16H25N/c1-14(2,3)12-6-8-13(9-7-12)16(10-11-16)15(4,5)17/h6-9H,10-11,17H2,1-5H3
• InChI Key： XJJSPSQKOSNQBL-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2C=CC(C(C)(C)C)=CC=2)CC1

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine

Introduction to 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine (CAS No. 1526240-56-1)

2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1526240-56-1, this molecule represents a fascinating intersection of cyclopropyl and phenyl moieties, combined with an amine functional group, which suggests a broad spectrum of possible interactions with biological targets. The presence of the 4-tert-butylphenyl substituent not only influences the electronic and steric environment of the molecule but also opens up avenues for further derivatization and functionalization, making it a valuable scaffold for drug discovery efforts.

The compound's structure is characterized by a cyclopropyl ring connected to a propanamine backbone, with the 4-tert-butylphenyl group attached to the first carbon of the cyclopropyl ring. This arrangement creates a rigid framework that could be advantageous for binding to specific protein targets, while the amine group provides a site for hydrogen bonding or further chemical modifications. The 4-tert-butylphenyl moiety, in particular, introduces bulkiness and lipophilicity, which can modulate the compound's solubility and metabolic stability, critical factors in drug development.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their unique pharmacological profiles. Cyclopropane rings are known for their ability to engage in favorable interactions with biological systems, often leading to high binding affinities and selectivity. For instance, studies have shown that cyclopropyl derivatives can exhibit potent activity against various enzymes and receptors, making them promising candidates for therapeutic intervention. The amine functionality in 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine further enhances its potential as a pharmacophore, allowing for diverse chemical modifications that can fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly relies on innovative molecular architectures to overcome challenges such as drug resistance and poor bioavailability. The structural features of 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine make it an attractive candidate for further exploration in this context. Specifically, the combination of the cyclopropyl ring and the 4-tert-butylphenyl substituent could provide a scaffold that interacts selectively with disease-causing targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles with high accuracy, significantly reducing the time and cost associated with experimental testing. These computational approaches have been instrumental in identifying promising candidates for further optimization. For example, virtual screening has been used to identify derivatives of this compound that exhibit enhanced potency against specific biological targets, highlighting the utility of computational tools in drug discovery.

The synthesis of 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have enabled the efficient assembly of cyclopropyl-containing molecules. Additionally, protective group strategies have been employed to ensure regioselective functionalization at key positions within the molecule. These advances have not only improved synthetic accessibility but also allowed for greater flexibility in modifying the structure for optimal pharmacological properties.

The potential applications of 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine extend across multiple therapeutic areas. Preliminary studies suggest that it may exhibit activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or autoimmune disorders. Furthermore, its structural motif could be exploited to develop novel antiviral or anticancer agents. The 4-tert-butylphenyl group may play a crucial role in modulating interactions with viral proteases or cancer-related kinases, providing a basis for targeted therapy.

In conclusion, 2-1-(4-tert-butylphenyl)cyclopropylpropan-2-amine (CAS No. 1526240-56-1) represents a compelling subject of study in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a cyclopropylethanolamine backbone with a bulky 4-tert-butylaniline substituent offers numerous opportunities for further exploration and development. As research continues to uncover new therapeutic targets and challenges, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts.